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Compound of Interest

Compound Name: Egfr/aurkb-IN-1

Cat. No.: B15136739 Get Quote

Essential Safety and Handling Guide for Egfr/aurkb-
IN-1
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Egfr/aurkb-IN-1. The following procedures and

recommendations are designed to ensure the safe handling, storage, and disposal of this

potent dual-targeted inhibitor.

Personal Protective Equipment (PPE)
Given that Egfr/aurkb-IN-1 is an investigational compound with potential biological activity, it

should be handled with caution in a laboratory setting. The following personal protective

equipment is recommended to minimize exposure:

Gloves: Chemical-resistant gloves (e.g., nitrile) are essential.

Eye Protection: Safety glasses or goggles should be worn to protect against accidental

splashes.

Lab Coat: A standard laboratory coat should be worn to protect skin and clothing.

Respiratory Protection: If there is a risk of aerosolization or if handling large quantities, a

fume hood should be used.
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Handling and Storage
Proper handling and storage are critical to maintain the integrity of the compound and to

ensure the safety of laboratory personnel.

Handling:

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Use in a well-ventilated area, preferably in a chemical fume hood.

Ensure a safety shower and eye wash station are readily accessible.

Storage:

Store in a tightly sealed container.

Keep in a cool, well-ventilated place, away from direct sunlight and sources of ignition.

For long-term storage, refer to the manufacturer's recommendations, which are typically at

low temperatures to ensure stability.

Disposal Plan
Dispose of Egfr/aurkb-IN-1 and any contaminated materials in accordance with institutional,

local, and national regulations for chemical waste. As a precaution, it is advisable to treat this

compound as hazardous waste.

Quantitative Data Summary
The following table summarizes key quantitative data for Egfr/aurkb-IN-1.
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Parameter Value Notes

IC50 (L858R EGFR) 0.07

The half maximal inhibitory

concentration against the

L858R mutant of EGFR.

IC50 (AURKB) 1.1

The half maximal inhibitory

concentration against Aurora B

kinase.

Experimental Protocols
While a specific, detailed experimental protocol for Egfr/aurkb-IN-1 was not available in the

public domain, the following general procedure outlines the steps for preparing a stock solution

of a similar small molecule kinase inhibitor for in vitro assays.

Protocol: Preparation of a Kinase Inhibitor Stock Solution

Materials:

Egfr/aurkb-IN-1 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes

Procedure:

1. Allow the vial of Egfr/aurkb-IN-1 to equilibrate to room temperature before opening.

2. Carefully weigh the desired amount of the compound in a sterile microcentrifuge tube.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM).
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4. Vortex the solution until the compound is completely dissolved. Gentle warming may be

applied if necessary.

5. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

6. Store the stock solution aliquots at -20°C or -80°C as recommended by the supplier.

Signaling Pathway and Inhibition
The following diagram illustrates the simplified signaling pathways of EGFR and Aurora B

kinase and the points of inhibition by Egfr/aurkb-IN-1.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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